Cas no 850012-53-2 (Pyrrolidine, 1-[4-bromo-2-(1,1-dimethylethyl)phenyl]- (9CI, ACI))

• Product Name: Pyrrolidine, 1-[4-bromo-2-(1,1-dimethylethyl)phenyl]- (9CI, ACI)
• CAS No: 850012-53-2
• MF: C₁₄H₂₀BrN
• MW: 282.219303131104
• MDL: MFCD32659997
• CID: 2949507
• PubChem ID: 66672261
• Update Time: 2025-06-28

Pyrrolidine, 1-[4-bromo-2-(1,1-dimethylethyl)phenyl]- (9CI, ACI) Chemical and Physical Properties

Names and Identifiers

• 1-[4-Bromo-2-(1,1-dimethylethyl)phenyl]pyrrolidine (ACI)
• 1-(4-Bromo-2-tert-butylphenyl)pyrrolidine
• 1-(4-bromo-2-tert-butyl-phenyl)-pyrrolidine
• Pyrrolidine, 1-[4-bromo-2-(1,1-dimethylethyl)phenyl]-
• AT10457
• F5WH8HRX5F
• Pyrrolidine, 1-(4-bromo-2-(1,1-dimethylethyl)phenyl)-
• UNII-F5WH8HRX5F
• 1-(4-Bromo-2-(1,1-dimethylethyl)phenyl)pyrrolidine
• IBGFIMUGUVAACQ-UHFFFAOYSA-N
• DS-020135
• 1-[4-Bromo-2-(1,1-dimethylethyl)phenyl]pyrrolidine
• MFCD32659997
• 1-(4-bromo-2-tert-butylphenyl)-pyrrolidine
• 850012-53-2
• SCHEMBL382856
• 1-(4-BROMO-2-(TERT-BUTYL)PHENYL)PYRROLIDINE
• Pyrrolidine, 1-[4-bromo-2-(1,1-dimethylethyl)phenyl]- (9CI, ACI)

• MDL： MFCD32659997
• Inchi： 1S/C14H20BrN/c1-14(2,3)12-10-11(15)6-7-13(12)16-8-4-5-9-16/h6-7,10H,4-5,8-9H2,1-3H3
• InChI Key： IBGFIMUGUVAACQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)(C)C)C(N2CCCC2)=CC=1

Computed Properties

• Exact Mass: 281.07791g/mol
• Monoisotopic Mass: 281.07791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on Pyrrolidine, 1-[4-bromo-2-(1,1-dimethylethyl)phenyl]- (9CI, ACI)

Pyrrolidine, 1-[4-bromo-2-(1,1-dimethylethyl)phenyl]- (CAS No. 850012-53-2): A Comprehensive Overview

Pyrrolidine, 1-[4-bromo-2-(1,1-dimethylethyl)phenyl]-, identified by its CAS number 850012-53-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a brominated aromatic ring and a dimethylated phenyl group makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure consists of a pyrrolidine ring substituted with a phenyl group that is both brominated at the fourth position and dimethylated at the second position. This specific arrangement imparts distinct chemical reactivity, making it a valuable building block for medicinal chemists. The pyrrolidine moiety is particularly interesting as it is commonly found in numerous pharmacologically active agents, contributing to their biological activity and metabolic stability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Pyrrolidine, 1-[4-bromo-2-(1,1-dimethylethyl)phenyl]- has emerged as a key intermediate in the synthesis of small-molecule drugs targeting various diseases. Its incorporation into drug candidates has shown promise in preclinical studies, particularly in the treatment of neurological disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its potential to act as a scaffold for drug design. The bromine substituent on the aromatic ring provides a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to introduce diverse functional groups, enhancing the biological activity of the resulting molecules.

The dimethyl group at the second position of the phenyl ring adds another layer of complexity to the compound's reactivity. It not only influences the electronic properties of the aromatic system but also impacts the compound's solubility and metabolic profile. These features are crucial in determining the pharmacokinetic properties of drugs derived from this intermediate.

Recent studies have highlighted the utility of Pyrrolidine, 1-[4-bromo-2-(1,1-dimethylethyl)phenyl]- in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with cancer and other diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved patient outcomes.

The compound's structural features make it an excellent candidate for generating libraries of kinase inhibitors. The bromine atom allows for easy introduction of other functional groups, while the pyrrolidine ring provides a hinge-binding motif that interacts with the ATP-binding pocket of kinases. This combination has led to several promising candidates entering clinical trials for various indications.

In addition to its role in kinase inhibition, Pyrrolidine, 1-[4-bromo-2-(1,1-dimethylethyl)phenyl]- has shown potential in addressing neurological disorders. The pyrrolidine scaffold is commonly found in drugs that modulate neurotransmitter systems, making it an attractive candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that derivatives of this compound can interact with specific receptors and enzymes involved in these diseases, offering hope for new therapeutic approaches.

The compound's ability to cross the blood-brain barrier is another significant advantage. Many neurological drugs require efficient penetration into the brain to exert their effects, and compounds with appropriate lipophilicity are often more effective. The structural features of Pyrrolidine, 1-[4-bromo-2-(1,1-dimethylethyl)phenyl]- contribute to its favorable pharmacokinetic properties, making it a promising candidate for central nervous system (CNS) drug development.

Furthermore, the synthesis of this compound has been optimized for scalability and cost-effectiveness. Modern synthetic methodologies allow for efficient production runs that meet the demands of both academic research and industrial applications. This accessibility has fueled further interest in exploring its potential applications across various therapeutic areas.

The growing body of research on Pyrrolidine, 1-[4-bromo-2-(1,1-dimethylethyl)phenyl]- underscores its importance as a versatile intermediate in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an even greater role in shaping future therapies.